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Compound of Interest

Compound Name: 1,2-Diheptadecanoyl-rac-glycerol

Cat. No.: B3026050

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Diheptadecanoyl-rac-glycerol is a synthetic diacylglycerol (DAG) containing two
heptadecanoic acid chains. As a stable, saturated DAG, it is a valuable tool in lipid research
and drug development, particularly in studies involving lipid signaling pathways. Proper
preparation and storage of stock solutions are critical to ensure experimental reproducibility
and the integrity of the compound. These application notes provide detailed protocols for the
preparation and storage of 1,2-Diheptadecanoyl-rac-glycerol stock solutions.

Physicochemical Properties and Storage

1,2-Diheptadecanoyl-rac-glycerol is a solid at room temperature.[1] For long-term stability, it
should be stored at -20°C, where it is stable for at least four years.[1][2][3]

Table 1: Physical and Chemical Properties of 1,2-Diheptadecanoyl-rac-glycerol
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Property Value Reference
Molecular Formula C37H7205 [1]

Formula Weight 597.0 [1]

Physical State Solid [1]

Storage Temperature -20°C [11121[3]
Stability > 4 years at -20°C [1][2][3]

Preparation of Stock Solutions

The choice of solvent is crucial for dissolving 1,2-Diheptadecanoyl-rac-glycerol and depends
on the downstream application. While specific solubility data for 1,2-Diheptadecanoyl-rac-
glycerol is not readily available, data from structurally similar diacylglycerols can provide
guidance. Organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO),
and ethanol are commonly used for dissolving lipids of this class.

Table 2: Solubility of Structurally Similar Diacylglycerols

Compound Solvent Solubility Reference

1,2-O-Dihexadecyl-

DMF 20 mg/mi [4]
rac-glycerol
DMSO 5 mg/ml [4]
Ethanol 30 mg/ml [4]
1,2-Dipentadecanoyl-
DMF 20 mg/mi [3][5]
rac-glycerol
DMSO 30 mg/ml [3][5]
Ethanol 0.25 mg/ml [315]
1,2-Dihexanoyl-sn-
DMSO ~7 mg/mi [6]
glycerol
DMF ~20 mg/mi [6]
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Based on this data, DMF and DMSO are recommended as primary solvents for preparing high-
concentration stock solutions of 1,2-Diheptadecanoyl-rac-glycerol.

Protocol for Preparation of a 10 mg/mL Stock Solution in
DMF

Materials:

e 1,2-Diheptadecanoyl-rac-glycerol

Anhydrous Dimethylformamide (DMF)

Sterile glass vial with a PTFE-lined cap

Vortex mixer

Warming bath or block (optional)
Procedure:

» Weighing: Accurately weigh the desired amount of 1,2-Diheptadecanoyl-rac-glycerol in a
sterile glass vial. For example, for 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the
solid.

o Solvent Addition: Add the appropriate volume of anhydrous DMF to the vial.

 Dissolution: Tightly cap the vial and vortex thoroughly. Gentle warming (to 37°C) may aid in
dissolution. Ensure the solution is clear and free of any particulate matter before use.

o Storage: Store the stock solution at -20°C in tightly sealed aliquots to minimize freeze-thaw
cycles.

Experimental Workflow for Stock Solution
Preparation
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Workflow for Preparing 1,2-Diheptadecanoyl-rac-glycerol Stock Solution

Weigh solid 1,2-Diheptadecanoyl-rac-glycerol

:

Add appropriate volume of organic solvent (e.g., DMF)

'

Vortex to dissolve

Incomplete Dissolution

Visually inspect for complete dissolution Gentle warming if necessary

:

Aliquot into sterile tubes

Store at -20°C

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for preparing a stock solution of 1,2-
Diheptadecanoyl-rac-glycerol.

Application in Signaling Pathways
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Diacylglycerols are crucial second messengers in a variety of cellular signaling pathways, most
notably in the activation of Protein Kinase C (PKC). Exogenously supplied DAGs like 1,2-
Diheptadecanoyl-rac-glycerol can be used to mimic the endogenous signaling cascade
initiated by the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2).

Simplified PKC Activation Pathway

GPCR / RTK ActivaD

Cell Mem

Phospholipase C (PLC)

PIP2

1,2-Diheptadecanoyl-rac-glycerol 1,2-Diacylglycerol (DAG)

(Exogenous)

\

\
\I\\/Iimics endogenous DAG/Activates

N

. Cytosol

N

Inactive PKC

Active PKC

@ream Cellular Res@

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3026050?utm_src=pdf-body
https://www.benchchem.com/product/b3026050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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